Cas no 1028206-60-1 (RuPhos Pd G1 Methyl t--Butyl Ether Adduct)

RuPhos Pd G1 Methyl t-Butyl Ether Adduct is a highly efficient palladium-based catalyst precursor, widely used in cross-coupling reactions such as Buchwald-Hartwig amination and Suzuki-Miyaura coupling. The adduct with methyl t-butyl ether enhances stability and handling, while maintaining high reactivity under mild conditions. Its air-stable nature simplifies storage and transportation compared to more sensitive phosphine-ligated palladium complexes. The RuPhos ligand ensures excellent selectivity and yields in aryl amination and C–N bond formation reactions. This catalyst is particularly advantageous for large-scale synthesis due to its consistent performance and compatibility with a broad range of substrates. Suitable for both academic and industrial applications, it offers a reliable solution for complex coupling transformations.
RuPhos Pd G1 Methyl t--Butyl Ether Adduct structure
1028206-60-1 structure
Product Name:RuPhos Pd G1 Methyl t--Butyl Ether Adduct
CAS No:1028206-60-1
MF:C43H65ClNO3PPd
MW:816.827871084213
MDL:MFCD12545955
CID:1010968
Update Time:2025-06-07

RuPhos Pd G1 Methyl t--Butyl Ether Adduct Chemical and Physical Properties

Names and Identifiers

    • RuPhos pre-catalyst
    • chloropalladium(1+),dicyclohexyl-[2-[2,6-di(propan-2-yloxy)phenyl]phenyl]phosphane,2-methoxy-2-methylpropane,2-phenylethanamine
    • RuPhos Pd G1 Methyl t­-Butyl Ether Adduct
    • (2-Dicyclohexylphosphino-2′,6′-diisopropyl-1,1′-biphenyl)[2-(2-aminoethyl)phenyl)]palladium(II)
    • Chloro(2-dicyclohexylphosphino-2',6'-diisopropoxy-1,1-biphenyl)[2-(2-aminoethylphenyl)]palladium(II)
    • Chloro(2-dicyclohexylphosphino-2',6'-di-i-propoxy-1,1'-biphenyl)[2-(2-aminoethylphenyl)]palladium(II), methyl-t-butylether adduc
    • Chloro(2-dicyclohexylphosphino-2',6'-di-i-propoxy-1,1'-biphenyl)[2-(2-aminoethylphenyl)]palladium(II), methyl-t-butylether adduct
    • Chloro-(2-Dicyclohexylphosphino-2′,6′-diisopropoxy-1,1′-biphenyl)[2-(2-aminoethyl)phenyl]palladium(II) - methyl-t-butyl ether adduct (RuPhos Precatalyst 1st Gen)
    • Chloro-(2-Dicyclohexylphosphino-2',6'-diisopropoxy-1,1'-biphenyl)[2-(2-aminoethyl)phenyl]palladium(II) - methyl-t-butyl ether adduct (RuPhos Precatalyst 1st Gen)
    • SC10479
    • (RuPhos) palladium(II) phenethylamine chloride (1:1 MTBE solvate)
    • Chloro-(2-Dicyclohexylphosphino-2 inverted excl
    • CID 66572931
    • Chloro(2-dicyclohexylphosphino-2',6'-di-i-propoxy-1,1'-biphenyl)[2-(2-aminoethylphenyl)]palladium(II), methyl-t-butylether adduct, min. 98%
    • Chloro(2-dicyclohexylphosphino-2',6'-di-i-propoxy-1,1'-biphenyl)[2-(2-aminoethylphenyl)]palladium(II), methyl-t-butylether adduct, min. 98% [RuPhos Palladacycle]
    • Chloro(2-dicyclohexylphosphino-2',6'-di-i-propoxy-1,1'-biphenyl)[2-(2-aMinoethylphenyl)]palladiuM(II),Methyl-t-butyletheradduct,Min.98%
    • Chloro(2-dicyclohexylphosphino-2',6'-di-i-propoxy-1,1'-biphenyl)[2-(2-aMinoethylphenyl)]palladiuM(II), Methyl-t-butylether adduct,98% RuPhos Palladacycle
    • Chloro(2-dicyclohexylphosphino-2',6'-di-i-propoxy-1,1'-biphenyl)[2-(2-aminoethylphenyl)]palladium(II), methyl-t-butylether adduct, min. 98% [RuPhos Palladacycle Gen. 1]
    • RuPhos Pd G1 Methyl\xa0t\xad-Butyl Ether Adduct
    • RuPhos Pd G1 Methyl t--Butyl Ether Adduct
    • MDL: MFCD12545955
    • Inchi: 1S/C30H43O2P.C8H10N.C5H12O.ClH.Pd/c1-22(2)31-27-19-13-20-28(32-23(3)4)30(27)26-18-11-12-21-29(26)33(24-14-7-5-8-15-24)25-16-9-6-10-17-25;9-7-6-8-4-2-1-3-5-8;1-5(2,3)6-4;;/h11-13,18-25H,5-10,14-17H2,1-4H3;1-4H,6-7,9H2;1-4H3;1H;/q;-1;;;+2/p-1
    • InChI Key: FINPLSBBDVRBPA-UHFFFAOYSA-M
    • SMILES: [Pd+]Cl.P(C1=C([H])C([H])=C([H])C([H])=C1C1C(=C([H])C([H])=C([H])C=1OC([H])(C([H])([H])[H])C([H])([H])[H])OC([H])(C([H])([H])[H])C([H])([H])[H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H].O(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H].N([H])([H])C([H])([H])C([H])([H])C1=C([H])C([H])=C([H])C([H])=[C-]1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 11
  • Complexity: 722
  • Topological Polar Surface Area: 53.7

RuPhos Pd G1 Methyl t--Butyl Ether Adduct Security Information

  • Storage Condition:under inert gas (nitrogen or Argon) at 2-8°C

RuPhos Pd G1 Methyl t--Butyl Ether Adduct Pricemore >>

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